3-Fluoro-4-(methylsulfonyl)phenol

• Molecular Formula: C7H7FO3S
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 3-fluoro-4-methylsulfonylphenol
• InChI: InChI=1S/C7H7FO3S/c1-12(10,11)7-3-2-5(9)4-6(7)8/h2-4,9H,1H3
• InChI Key: QATPGVNDVDKTQH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)O)F

Description

3-Fluoro-4-(methylsulfonyl)phenol is a useful research compound. Its molecular formula is C7H7FO3S and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of oxone (19.6 g, 32 mmol) in water (50 mL) was added to a rapidly stirred solution of 3-fluoro-4-methylsulfanyl-phenol (2.47 g, 15.6 mmol) in tetrahydrofuran (100 mL). The mixture was stirred for 1 h at room temperature and then it was poured into aqueous sodium bicarbonate solution. The mixture was extracted three times with ethyl acetate, and the combined extracts were washed with brine, dried (magnesium sulfate), filtered, evaporated, and eluted through a short silica plug with 50% ethyl acetate/hexanes to give 3-fluoro-4-methanesulfonyl-phenol (2.31 g, 78%) as a light brown oil that solidified on standing.